2-(4-Chloro-2,6-dimethylphenoxy)ethane-1-sulfonyl chloride

Specification

• Molecular Formula: C10H12Cl2O3S
• Molecular Weight: 283.17 g/mol
• IUPAC Name: 2-(4-chloro-2,6-dimethylphenoxy)ethanesulfonyl chloride
• Standard InChI: InChI=1S/C10H12Cl2O3S/c1-7-5-9(11)6-8(2)10(7)15-3-4-16(12,13)14/h5-6H,3-4H2,1-2H3
• Standard InChI Key: IAXSSEZXGMOTAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCS(=O)(=O)Cl)C)Cl

Introduction

2-(4-Chloro-2,6-dimethylphenoxy)ethane-1-sulfonyl chloride is a sulfonyl chloride compound with significant utility in organic synthesis and industrial applications. Its molecular structure includes a sulfonyl chloride functional group attached to an ethyl chain, which is linked to a chloro-substituted dimethylphenoxy moiety. This configuration provides the compound with high reactivity and versatility, making it valuable in various chemical processes, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

Synthesis of 2-(4-Chloro-2,6-dimethylphenoxy)ethane-1-sulfonyl Chloride

The synthesis of this compound typically involves two main steps:

• Preparation of the Intermediate: The process begins with the reaction of 4-chloro-2,6-dimethylphenol with ethylene oxide, forming an intermediate compound.

• Sulfonation: The intermediate is treated with chlorosulfonic acid under controlled conditions to introduce the sulfonyl chloride group.

Industrial production often employs continuous flow reactors to scale up the process while maintaining product consistency and safety standards.

Chemical Reactivity and Mechanism

The sulfonyl chloride group in this compound is highly electrophilic, allowing it to undergo nucleophilic substitution reactions readily. This reactivity is exploited in organic synthesis to create more complex molecules or functionalize biomolecules.

Mechanism of Action

The sulfonyl chloride group reacts with nucleophiles (e.g., amines or alcohols), leading to the formation of sulfonamides or sulfonate esters. These reactions are critical for synthesizing biologically active compounds.

Pharmaceutical Synthesis

The compound serves as a reagent for synthesizing active pharmaceutical ingredients (APIs). Its ability to introduce sulfonate groups enhances the pharmacological properties of target molecules.

Agrochemical Development

In agrochemicals, it is used to synthesize herbicides and pesticides by creating derivatives with specific biological activity.

Specialty Chemicals

It plays a role in producing dyes, catalysts, and other specialty chemicals that require precise functionalization.

Comparison with Similar Compounds

To better understand its uniqueness, here is a comparison with structurally related compounds:

Compound Name	Molecular Formula	Unique Features
2-Chloroethanesulfonyl chloride	$C_2H_4Cl_2O_2S$	Lacks the phenoxy group; less versatile
4-Chlorobenzenesulfonyl chloride	$C_6H_4ClO_2S$	Contains a benzene ring instead of phenoxy
2-(3,4-Dichlorophenyl)ethane-1-sulfonyl chloride	$C_8H_7Cl_3O_3S$	Higher molecular weight due to chlorine substitutions

The combination of a phenoxy group and a sulfonyl chloride moiety gives 2-(4-Chloro-2,6-dimethylphenoxy)ethane-1-sulfonyl chloride its distinct reactivity and versatility.

Handling Precautions

• Use personal protective equipment (PPE), including gloves and goggles.

• Handle under inert conditions to prevent decomposition from moisture.

Storage

Store in a cool, dry place away from moisture and incompatible substances like strong bases or oxidizing agents.